2-(4-Fluorophenoxy)-4,6-dimethyl-3-(methylsulfonyl)pyridine

• IUPAC Name: 2-(4-fluorophenoxy)-4,6-dimethyl-3-methylsulfonylpyridine
• InChI: InChI=1S/C14H14FNO3S/c1-9-8-10(2)16-14(13(9)20(3,17)18)19-12-6-4-11(15)5-7-12/h4-8H,1-3H3
• InChI Key: IOZGIZNANBPDOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1S(=O)(=O)C)OC2=CC=C(C=C2)F)C
• Molecular Formula: C14H14FNO3S
• Molecular Weight: 295.33 g/mol
• CAS No.: 341967-33-7

Description

This compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyridine derivatives are often synthesized using methods such as nucleophilic substitution or condensation reactions. The exact method would depend on the specific substituents and their positions on the pyridine ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, with various substituents attached at the 2, 4, and 6 positions. The 4-fluorophenoxy group would likely contribute to the compound’s polarity, and the methylsulfonyl group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

Pyridine derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, depending on the nature of the substituents. The reactivity of this specific compound would need to be determined experimentally.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Improvements : An improved method for synthesizing related compounds involving sulfonylation processes and methylsulfonyl chloride has been developed, indicating potential relevance in synthesizing derivatives of 2-(4-Fluorophenoxy)-4,6-dimethyl-3-(methylsulfonyl)pyridine (Liang Wen-jun, 2007).

• Green Chemistry Approaches : Research includes developing environmentally friendlier synthesis methods for related compounds, which could be applicable to this compound. This approach focuses on minimizing waste and using safer reagents (Rohidas Gilbile, R. Bhavani, Ritu Vyas, 2017).

Material Science and Engineering

• Polymer Synthesis : New polymers incorporating pyridine and sulfone moieties, which are structurally similar to the compound , have been synthesized. These polymers exhibit desirable properties like high solubility and thermal stability, suggesting potential applications in advanced material science (Xiao-Ling Liu et al., 2013).

Molecular Design and Biochemistry

• Chemo-Sensing Applications : Development of hydrazones structurally related to this compound for specific sensing applications, such as detecting metal ions in biological systems, has been explored. This indicates potential for designing similar compounds for specific biochemical sensing applications (F. Rahman et al., 2017).

• Fluorescent Probes Development : Research on developing water-soluble fluorescent probes based on pyridine-pyridone structures for detecting Zn2+ ions is significant. This suggests potential applications of this compound in designing similar fluorescent sensors for various biological and environmental analyses (Masayori Hagimori et al., 2011).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some pyridine derivatives are used as catalysts in chemical reactions, while others have biological activity.

Safety and Hazards

As with any chemical compound, handling “2-(4-Fluorophenoxy)-4,6-dimethyl-3-(methylsulfonyl)pyridine” would require appropriate safety precautions. While specific safety data for this compound is not available, it’s important to use personal protective equipment and follow standard safety procedures when handling chemical substances.

Future Directions

Pyridine derivatives are a focus of ongoing research in various fields, including medicinal chemistry and materials science. Future research could explore the potential applications of this compound, as well as methods for its synthesis and characterization.